Cas no 1803586-41-5 (ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate)

• Product Name: ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate
• CAS No: 1803586-41-5
• CID: 4616459
• PubChem ID: 75525679
• Update Time: 2025-09-27

ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate

Additional information on ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate

Ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate (CAS No. 1803586-41-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate (CAS No. 1803586-41-5) represents a fascinating compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its intricate structural framework, combines elements of pyrimidine and isoindole moieties, making it a promising candidate for various pharmacological applications. The ethylation at the carboxylate group and the presence of a 1,3-dioxo substituent further enhance its potential as a scaffold for drug discovery.

The pyrimidine core is a cornerstone in medicinal chemistry due to its prevalence in numerous biologically active molecules, including nucleoside analogs and anticancer agents. The incorporation of an isoindole ring into this framework introduces additional complexity, which can modulate binding interactions with biological targets. Specifically, the 1,3-dioxo functional group within the isoindole moiety may serve as a critical pharmacophore, influencing both solubility and metabolic stability. This dual functionality makes the compound an intriguing subject for further investigation.

Recent advancements in computational chemistry have enabled the systematic exploration of such complex molecules. Molecular docking studies have suggested that derivatives of ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate may exhibit potent interactions with enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, preliminary simulations indicate that modifications at the methyl group could enhance binding affinity to cyclooxygenase (COX) enzymes, which are pivotal in pain signaling and inflammation.

The synthesis of this compound has been refined through multi-step organic reactions, leveraging modern catalytic methods to improve yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrimidine-isоindole bridge. Additionally, protecting group strategies have been employed to ensure regioselective functionalization, highlighting the synthetic maturity of this class of compounds.

In the context of drug development, the bioactivity profile of ethyl 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]pyrimidine-5-carboxylate has been preliminarily assessed through in vitro assays. Notably, derivatives have shown promising results in inhibiting kinases associated with tumor proliferation. The pyrimidine moiety, in particular, is known to interact with ATP-binding pockets in kinases, providing a rational basis for its antineoplastic potential. Further investigations are warranted to elucidate the exact mechanism of action and identify optimal analogs for clinical translation.

The integration of machine learning algorithms has accelerated the discovery process by predicting novel analogs with enhanced properties. By analyzing existing datasets on heterocyclic compounds, computational models can suggest modifications that optimize bioavailability and target specificity. For instance, virtual screening has identified structural variants of ethyl 4-[(1,3-dioxо)-2,3-dihydro-lH-lsoindol--2--yI)methyI]pyrimidine-S--carboxylate that exhibit reduced toxicity while maintaining high efficacy against cancer cell lines.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for therapeutic use. Studies have begun to explore its metabolic stability and potential interactions with cytochrome P450 enzymes. Preliminary data suggest that certain derivatives undergo rapid biotransformation, which could influence their clinical half-life and dosing regimen. Understanding these dynamics is crucial for optimizing drug delivery systems and minimizing side effects.

Collaborative efforts between academic institutions and pharmaceutical companies have further propelled research in this area. Open science initiatives have facilitated data sharing and interdisciplinary collaboration, enabling faster progress toward translational medicine. The synthetic accessibility of ethyl 4-[(l,3--dioxо)-2,3--dihydro-lH--lsoindol--2--yI)methyll)pyrimidine-S--carboxylate has been a key factor in these endeavors, as it allows for rapid iteration and testing of novel derivatives.

Future directions in this field may include exploring the compound's role in modulating immune responses beyond cancer therapy. The isoindole moiety, known for its ability to interact with immune receptors like Toll-like receptors (TLRs), presents an exciting avenue for immunomodulatory research. By fine-tuning the structural features of ethyl 4-[(l,3--dioxо)-2,3--dihydro-lH--lsoindol--2--yI)methyll)pyrimidine-S--carboxylate], researchers aim to develop agents that can either activate or suppress inflammatory pathways depending on therapeutic needs.

In conclusion,ethyl 4-[(l,3--dioxо)-2,3--dihydro-lH--lsoindol--2--yI)methyll)pyrimidine-S--carboxylate (CAS No. 1803586-l l-l) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features—comprising both pyrimidine and isoindole moieties—make it an attractive scaffold for drug discovery. Ongoing research into its bioactivity profile,* synthetic pathways,* pharmacokinetic properties,*and immunomodulatory effects* promises to unlock new therapeutic possibilities in the years ahead.*